Cas no 1245915-45-0 ({1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanamine)

• Product Name: {1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanamine
• CAS No: 1245915-45-0
• MF: C₁₀H₁₁F₃N₂
• MW: 216.20
• MDL: MFCD18254967
• CID: 4778549
• PubChem ID: 115009123
• Update Time: 2025-06-09

{1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanamine, 1-[5-(trifluoromethyl)-2-pyridinyl]-
• {1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanamine

• MDL： MFCD18254967
• Inchi： 1S/C10H11F3N2/c11-10(12,13)7-1-2-8(15-5-7)9(6-14)3-4-9/h1-2,5H,3-4,6,14H2
• InChI Key： YAXOQESQSJLEHN-UHFFFAOYSA-N
• SMILES： C1(C2=NC=C(C(F)(F)F)C=C2)(CN)CC1

Additional information on {1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanamine

Comprehensive Overview of {1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanamine (CAS No. 1245915-45-0)

The compound {1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanamine (CAS No. 1245915-45-0) is a specialized organic molecule featuring a cyclopropyl core linked to a trifluoromethylpyridine moiety and a methanamine functional group. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable scaffold for drug discovery.

Recent trends in AI-driven drug design and high-throughput screening have highlighted the importance of such heterocyclic compounds. Researchers frequently search for "trifluoromethylpyridine derivatives" or "cyclopropylamine applications" to explore their roles in modulating enzyme activity or receptor binding. The CAS 1245915-45-0 compound, in particular, is studied for its potential in central nervous system (CNS) therapeutics, aligning with the growing demand for neurological disorder treatments.

From a synthetic chemistry perspective, the {1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanamine structure offers challenges and opportunities. The cyclopropyl ring introduces strain, which can be leveraged to achieve selective reactivity. Meanwhile, the pyridine and amine functionalities provide sites for further derivatization, enabling the creation of libraries for structure-activity relationship (SAR) studies. This aligns with the industry's shift toward fragment-based drug discovery.

Environmental and green chemistry considerations are also relevant. The trifluoromethyl group, while pharmacologically beneficial, requires careful handling to minimize ecological impact. Innovations in catalytic fluorination and solvent-free synthesis are often discussed in conjunction with such compounds, addressing the broader push for sustainable chemical processes.

In summary, {1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanamine represents a versatile building block with applications spanning medicinal chemistry, material science, and catalysis. Its CAS 1245915-45-0 identifier serves as a critical reference for researchers navigating databases like SciFinder or Reaxys, underscoring its importance in modern R&D workflows.